Cas no 102040-42-6 (Benzenamine, 2-nitro-4-octyl-)
Benzenamine, 2-nitro-4-octyl- structure
Product Name:Benzenamine, 2-nitro-4-octyl-
CAS No:102040-42-6
MF:C14H22N2O2
MW:250.336683750153
CID:1131242
Update Time:2024-07-26
Benzenamine, 2-nitro-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-4-octyl-
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- Inchi: 1S/C14H22N2O2/c1-2-3-4-5-6-7-8-12-9-10-13(15)14(11-12)16(17)18/h9-11H,2-8,15H2,1H3
- InChI Key: DQAWXTIRULMOPD-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CCCCCCCC)C=C1[N+]([O-])=O
Experimental Properties
- Density: 1.063±0.06 g/cm3(Predicted)
- Melting Point: 52 °C
- Boiling Point: 391.1±22.0 °C(Predicted)
- pka: 0.40±0.10(Predicted)
Benzenamine, 2-nitro-4-octyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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